![molecular formula C6H2Cl2F3NO2S B566779 3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride CAS No. 1211578-91-4](/img/structure/B566779.png)
3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride
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Overview
Description
“3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP derivatives are majorly used in the protection of crops from pests . They are also used in the pharmaceutical and veterinary industries .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Scientific Research Applications
Pharmaceutical Synthesis
“3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride” serves as a valuable intermediate in the synthesis of various pharmaceutical compounds. Its derivatives are used in antiviral drugs, kinase inhibitors, and anti-inflammatory agents due to the presence of the trifluoromethyl group which can enhance the biological activity of these molecules .
Pest Control
The compound’s structure, which includes fluorine and pyridine, suggests it may have superior pest control properties compared to traditional phenyl-containing insecticides. This is consistent with other trifluoromethylpyridine (TFMP) derivatives .
Cancer Research
Trifluoromethyl groups are found in some FDA-approved cancer drugs. For example, Alpelisib contains trifluoromethyl alkyl substituted pyridine, indicating that our compound could potentially be involved in synthesizing similar cancer treatment drugs .
Chemical Research and Development
As a chemical listed by suppliers like MilliporeSigma, “3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride” is likely used in research and development within the chemical industry for creating new compounds or enhancing existing ones .
Agricultural Chemistry
In agricultural chemistry, similar compounds are key intermediates for synthesizing herbicides such as fluazifop. Therefore, our compound may also play a role in the development of new herbicides or improvement of existing ones .
Mechanism of Action
Target of Action
Similar compounds are known to participate in transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
The compound’s mode of action is likely to involve interaction with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It is known that the compound can participate in the suzuki–miyaura cross-coupling reaction, which is a key step in many synthetic pathways .
Pharmacokinetics
The compound’s physical and chemical properties, such as its boiling point , may influence its bioavailability.
Result of Action
Compounds with similar structures have been used in the synthesis of active agrochemical and pharmaceutical ingredients .
Action Environment
The action, efficacy, and stability of 3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . It is also important to note that the compound is classified as an irritant and should be handled with care .
Safety and Hazards
Future Directions
It is expected that many novel applications of TFMP will be discovered in the future . The demand for TFMP derivatives has been increasing steadily in the last 30 years . As the number of applications for these compounds continues to grow, the development of fluorinated organic chemicals is becoming an increasingly important research topic .
properties
IUPAC Name |
3-chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2F3NO2S/c7-4-1-3(6(9,10)11)2-12-5(4)15(8,13)14/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMWBBMVOOKNLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)S(=O)(=O)Cl)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2F3NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00734272 |
Source
|
Record name | 3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00734272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1211578-91-4 |
Source
|
Record name | 3-Chloro-5-(trifluoromethyl)pyridine-2-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00734272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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